Cas no 1534326-81-2 ((1S)-1-phenyl-2-(1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carbonyl-1,2,3,4-tetrahydroisoquinoline)

(1S)-1-phenyl-2-(1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carbonyl-1,2,3,4-tetrahydroisoquinoline structure
1534326-81-2 structure
Product Name:(1S)-1-phenyl-2-(1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carbonyl-1,2,3,4-tetrahydroisoquinoline
CAS No:1534326-81-2
MF:C31H28N2O
MW:444.566827774048
MDL:MFCD28968384
CID:3163516
PubChem ID:72944418
Update Time:2025-04-21

(1S)-1-phenyl-2-(1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carbonyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • Solifenacin (S,S) Methanone Impurity
    • (1S)-1-phenyl-2-(1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carbonyl-1,2,3,4-tetrahydroisoquinoline
    • CS-0165806
    • IS167451
    • bis((S)-1-phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methanone? (Solifenacin Impurity pound(c)
    • 1534326-81-2
    • Bis((S)-1-phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methanone
    • Methanone, bis[(1S)-3,4-dihydro-1-phenyl-2(1H)-isoquinolinyl]-; Solifenacin Succinate Imp. C (EP)
    • Bis[(1S)-3,4-dihydro-1-phenyl-2(1H)-isoquinolinyl]methanone;Solifenacin EP Impurity B
    • Solifenacin Impurity C
    • SCHEMBL15598479
    • Bis[(1S)-3,4-dihydro-1-phenyl-2(1H)-isoquinolinyl]-methanone
    • bis[(1S)-1-phenyl-3,4-dihydroisoquinolin-2(1H)-yl]
    • (1S)-1-PHENYL-2-[(1S)-1-PHENYL-3,4-DIHYDRO-1H-ISOQUINOLINE-2-CARBONYL]-3,4-DIHYDRO-1H-ISOQUINOLINE
    • bis[(1S)-1-phenyl-3,4-dihydro-1H-isoquinolin-2-yl]methanone
    • MDL: MFCD28968384
    • Inchi: 1S/C31H28N2O/c34-31(32-21-19-23-11-7-9-17-27(23)29(32)25-13-3-1-4-14-25)33-22-20-24-12-8-10-18-28(24)30(33)26-15-5-2-6-16-26/h1-18,29-30H,19-22H2/t29-,30-/m0/s1
    • InChI Key: CAQGZNDDACGLPT-KYJUHHDHSA-N
    • SMILES: O=C(N1CCC2C=CC=CC=2[C@@H]1C1C=CC=CC=1)N1CCC2C=CC=CC=2[C@@H]1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 444.22
  • Monoisotopic Mass: 444.22
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 2
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.6A^2
  • XLogP3: 6.2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 609.8±55.0 °C at 760 mmHg
  • Flash Point: 255.5±23.9 °C
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

(1S)-1-phenyl-2-(1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carbonyl-1,2,3,4-tetrahydroisoquinoline Security Information

(1S)-1-phenyl-2-(1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carbonyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-223223-1.0g
(1S)-1-phenyl-2-[(1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carbonyl]-1,2,3,4-tetrahydroisoquinoline
1534326-81-2 95%
1.0g
$0.0 2023-02-22
Enamine
EN300-223223-1g
(1S)-1-phenyl-2-[(1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carbonyl]-1,2,3,4-tetrahydroisoquinoline
1534326-81-2 95%
1g
$0.0 2023-09-15
A2B Chem LLC
AW55153-100mg
Bis[(1S)-3,4-dihydro-1-phenyl-2(1H)-isoquinolinyl]-methanone
1534326-81-2 > 95%
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$1424.00 2024-04-20

(1S)-1-phenyl-2-(1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carbonyl-1,2,3,4-tetrahydroisoquinoline Related Literature

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